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Compound of Interest

Compound Name: Smarca2-IN-6

Cat. No.: B15572614 Get Quote

Despite a comprehensive search of publicly available scientific and patent literature, no

information was found regarding a compound specifically designated as "Smarca2-IN-6." This

suggests that "Smarca2-IN-6" may be an internal development name not yet disclosed in

public forums, a very recent discovery that has not yet been published, or a potential misnomer

for another existing compound.

The search for information on the discovery, synthesis, and biological activity of Smarca2-IN-6
yielded extensive results on various inhibitors and degraders of the SMARCA2 (SWI/SNF

related, matrix associated, actin dependent regulator of chromatin, subfamily a, member 2)

protein. These include well-characterized molecules such as YDR1, YD54, SMD-3236, A947,

and G-6599.[1][2][3][4][5] However, none of the retrieved documents mention "Smarca2-IN-6."

SMARCA2 is a critical component of the SWI/SNF chromatin remodeling complex and has

emerged as a significant therapeutic target in oncology, particularly for cancers with mutations

in the related SMARCA4 gene.[2][6][7] The research in this area is vibrant, with numerous

academic and pharmaceutical groups actively pursuing the development of selective

SMARCA2 inhibitors and degraders.[1][3][8] These efforts have led to the discovery of potent

and selective molecules that modulate SMARCA2 activity and have shown promise in

preclinical cancer models.[2][3][9]

Given the absence of specific data for "Smarca2-IN-6," this report cannot provide the

requested in-depth technical guide, including quantitative data tables, detailed experimental

protocols, and visualizations of signaling pathways or experimental workflows related to this

particular compound.
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For researchers, scientists, and drug development professionals interested in the field of

SMARCA2 modulation, a wealth of information is available on the aforementioned publicly

disclosed inhibitors and degraders. These compounds can serve as valuable tools for studying

the biological functions of SMARCA2 and as starting points for the development of novel

therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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